Cas no 80221-14-3 (Pyridine, 2-[(4-methylphenyl)ethynyl]-)

Pyridine, 2-[(4-methylphenyl)ethynyl]- structure
80221-14-3 structure
Product Name:Pyridine, 2-[(4-methylphenyl)ethynyl]-
CAS No:80221-14-3
MF:C14H11N
MW:193.243843317032
CID:706038
PubChem ID:5100880
Update Time:2025-04-19

Pyridine, 2-[(4-methylphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-[(4-methylphenyl)ethynyl]-
    • 2-[2-(4-methylphenyl)ethynyl]pyridine
    • 2-[(4-Methylphenyl)ethynyl]pyridine
    • DTXSID90408319
    • 80221-14-3
    • Inchi: 1S/C14H11N/c1-12-5-7-13(8-6-12)9-10-14-4-2-3-11-15-14/h2-8,11H,1H3
    • InChI Key: VYZANAILUXHNIL-UHFFFAOYSA-N
    • SMILES: N1C=CC=CC=1C#CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 193.089149355g/mol
  • Monoisotopic Mass: 193.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 12.9Ų
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